Cas no 81117-00-2 (O-(4-bromo-2-chlorophenyl) S-propyl hydrogen phosphorothioate)
81117-00-2 structure
Product Name:O-(4-bromo-2-chlorophenyl) S-propyl hydrogen phosphorothioate
CAS No:81117-00-2
MF:C9H11BrClO3PS
MW:345.577600717545
CID:1802777
PubChem ID:190054
Update Time:2025-04-21
O-(4-bromo-2-chlorophenyl) S-propyl hydrogen phosphorothioate Chemical and Physical Properties
Names and Identifiers
-
- O-(4-bromo-2-chlorophenyl) S-propyl hydrogen phosphorothioate
- SCHEMBL11295077
- DTXSID101001789
- 81117-00-2
- (4-Bromo-2-chlorophenoxy)-propylsulfanylphosphinic acid
-
- Inchi: 1S/C9H11BrClO3PS/c1-2-5-16-15(12,13)14-9-4-3-7(10)6-8(9)11/h3-4,6H,2,5H2,1H3,(H,12,13)
- InChI Key: GZZITKVVZDJIGW-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)Cl)OP(=O)(O)SCCC
Computed Properties
- Exact Mass: 343.90384g/mol
- Monoisotopic Mass: 343.90384g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 71.8Ų
O-(4-bromo-2-chlorophenyl) S-propyl hydrogen phosphorothioate Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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